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Compound of Interest

Compound Name: alpha-Sinensal

Cat. No.: B100234 Get Quote

Essential Safety and Handling Guide for alpha-
Sinensal
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with alpha-Sinensal. Adherence to

these procedures is vital for ensuring personal safety and environmental protection.

Hazard Identification and Summary
Alpha-Sinensal is a combustible liquid that can cause significant irritation to the skin, eyes,

and respiratory system.[1][2] It is also classified as a potential skin sensitizer and is harmful to

aquatic life with long-lasting effects.[1][2] Swallowing the substance may be fatal if it enters the

airways.[2]
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Hazard
Classification

Description GHS/R-Phrases Citations

Skin Irritation

Causes skin irritation

and may cause an

allergic skin reaction.

H315, H317 / R38,

R43
[1][2]

Eye Irritation
Causes serious eye

irritation.
H319 / R36 [1][2]

Respiratory Irritation
Irritating to the

respiratory system.
R37 [1]

Aspiration Hazard

May be fatal if

swallowed and enters

airways.

H304 / R65 [1][2]

Physical Hazard Combustible liquid. H227 / R10 [1][2]

Environmental Hazard

Toxic/harmful to

aquatic life with long-

lasting effects.

H412 / R51/53 [1][2]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling alpha-
Sinensal to prevent exposure.
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Protection Type Specification Citations

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).

[2][3][4][5]

Skin Protection

Wear suitable protective,

chemical-impermeable gloves

and fire/flame resistant,

impervious clothing or a lab

coat.

[1][2][3]

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. If exposure limits

are exceeded or irritation

occurs, use a full-face

respirator.

[3]

Operational and Disposal Plans
Follow these procedural guidelines to ensure safe handling and disposal of alpha-Sinensal.

Standard Handling Protocol
Ventilation: Always work in a well-ventilated area, such as a chemical fume hood.[3]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

No smoking is permitted in the handling area.[2]

Donning PPE: Before handling, put on all required PPE: safety goggles, chemical-

impermeable gloves, and a lab coat.[2]

Dispensing: Avoid breathing vapors or mist during transfer.[2][3] Prevent contact with skin

and eyes.[3]
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Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place, protected

from light.[6]

Doffing PPE: After handling, remove gloves and other PPE carefully, avoiding skin contact.

Wash hands thoroughly with soap and water.

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes.[3][5] Remove

contact lenses if present and easy to do so.[2] Seek immediate medical advice.[2][5]

Skin Contact: Remove contaminated clothing immediately.[3] Wash the affected area with

plenty of soap and water.[2] If skin irritation or a rash occurs, seek medical attention.[2]

Ingestion: Do NOT induce vomiting.[1][2] Rinse mouth with water and seek immediate

medical advice, showing the container or label.[1][2][3]

Inhalation: Move the person to fresh air.[3] If symptoms persist, call a physician.[7]

Accidental Release Measures (Spills):

Evacuate: Keep unnecessary personnel away from the spill area.[2][3]

Ventilate: Ensure adequate ventilation of the area.

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the

product enter drains or surface waters.[2]

Cleanup: Cover the spill with an inert, non-combustible absorbent material (e.g., sand, dry

lime, soda ash).[2] Collect the material using non-sparking tools and place it in a suitable,

covered container for disposal.[2]

Decontaminate: Wash the spill site after the material pickup is complete.[2]

Disposal Plan
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Waste Collection: All waste material, including contaminated absorbents and PPE, should be

collected in a designated, labeled, and sealed container.

Environmental Protection: Avoid release to the environment.[1] Alpha-Sinensal is toxic to

aquatic organisms and may cause long-term adverse effects.[1]

Regulatory Compliance: Dispose of contents and container in accordance with all local,

regional, national, and international regulations.[3]

Physicochemical and Toxicological Data
Property Value Citations

Appearance
Orange liquid with a sweet

orange fruity aroma.
[1]

Flash Point 157.78 °C (316.00 °F) [4][5]

Boiling Point 180 °C @ 1.00 mm Hg [5]

Density 0.84 g/mL at 25°C [1]

Water Solubility
0.5734 mg/L @ 25 °C

(Insoluble)
[4][5]

Acute Oral Toxicity (LD50) > 5.0 g/kg (Rat, Rabbit) [1]

Procedural Workflow
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1. Preparation Phase

2. Handling Phase

Emergency Spill Response

3. Post-Handling Phase
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(Fume Hood)

Review SDS & Hazards

Don Required PPE:
- Safety Goggles

- Impermeable Gloves
- Lab Coat

Handle alpha-Sinensal

Spill Occurs?

Evacuate Area

Yes

Store in Tightly Sealed
Container Away from Light

No
Contain Spill with
Inert Absorbent

Collect Waste in
Sealed Container

Decontaminate Spill Area

Dispose of Waste per
Regulations

Doff PPE Carefully

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard procedure for handling alpha-Sinensal, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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